Cas no 1259865-39-8 ((1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1259865-39-8
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5590633
• PubChem ID: 131128806
• Update Time: 2025-05-24

(1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 7-bromo-6-chloro-1,2,3,4-tetrahydro-, (1S)-
• Y12727
• (S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 1259865-39-8

• Inchi： 1S/C10H11BrClN/c11-8-5-7-6(4-9(8)12)2-1-3-10(7)13/h4-5,10H,1-3,13H2/t10-/m0/s1
• InChI Key： QYXVQWURQDQNAF-JTQLQIEISA-N
• SMILES： [C@@H]1(N)C2=C(C=C(Cl)C(Br)=C2)CCC1

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Comprehensive Overview of (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259865-39-8)

(1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259865-39-8) is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of tetrahydronaphthylamine derivatives, which are increasingly studied for their bioactive properties. The presence of both bromo and chloro substituents on the naphthalene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are particularly interested in (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE due to its stereospecificity, as the (1S) configuration often influences biological activity. The compound's unique structure allows for selective modifications, enabling the development of targeted molecules for drug discovery. Recent studies highlight its role in the synthesis of central nervous system (CNS) therapeutics, aligning with the growing demand for precision medicine.

In the context of green chemistry, (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE has garnered attention for its potential in sustainable synthesis routes. With the rise of AI-driven drug design, computational models frequently analyze such compounds to predict their pharmacokinetic properties. This aligns with trending searches like "chiral building blocks for drug development" and "halogenated amines in medicinal chemistry."

The compound's CAS No. 1259865-39-8 is often referenced in patent literature, particularly in applications involving enzyme inhibition or receptor modulation. Its stability under various conditions makes it suitable for high-throughput screening (HTS), a technique widely adopted in modern drug discovery pipelines. Industry professionals frequently inquire about "scalable synthesis of tetrahydronaphthylamines" or "brominated chiral amines in catalysis," reflecting its multidisciplinary relevance.

From an analytical perspective, (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE is characterized using advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm the stereochemical integrity of the compound, which is critical for regulatory compliance in pharmaceutical applications. The compound’s spectral data is often shared in open-access databases, supporting collaborative research efforts.

As the scientific community shifts toward fragment-based drug discovery (FBDD), small molecules like (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE serve as essential scaffolds. Its compatibility with cross-coupling reactions further expands its utility in creating diverse chemical libraries. Searches for "innovative amine derivatives in oncology" or "chiral intermediates for asymmetric synthesis" underscore its broad applicability.

In summary, (1S)-7-BROMO-6-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1259865-39-8) represents a versatile and high-value compound in modern chemistry. Its role in advancing drug discovery, catalysis, and material science continues to evolve, driven by both academic and industrial innovation. For researchers exploring structure-activity relationships (SAR) or stereoselective synthesis, this compound offers a promising avenue for future breakthroughs.